Cas no 1600971-43-4 ((Hepta-1,6-dien-4-yl)(methyl)amine)

• Product Name: (Hepta-1,6-dien-4-yl)(methyl)amine
• CAS No: 1600971-43-4
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 6045574
• PubChem ID: 116660466
• Update Time: 2025-10-19

(Hepta-1,6-dien-4-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1600971-43-4
• EN300-6937849
• SCHEMBL20565058
• (hepta-1,6-dien-4-yl)(methyl)amine
• (Hepta-1,6-dien-4-yl)(methyl)amine

• Inchi： 1S/C8H15N/c1-4-6-8(9-3)7-5-2/h4-5,8-9H,1-2,6-7H2,3H3
• InChI Key： VIMDGLJCOUKAKI-UHFFFAOYSA-N
• SMILES： N(C)C(CC=C)CC=C

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on (Hepta-1,6-dien-4-yl)(methyl)amine

(Hepta-1,6-dien-4-yl)(methyl)amine (CAS No. 1600971-43-4): A Comprehensive Overview

(Hepta-1,6-dien-4-yl)(methyl)amine (CAS No. 1600971-43-4) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive molecular structure, which includes a heptadiene backbone and a methylamine functional group. The combination of these features makes it a valuable candidate for various applications, ranging from pharmaceutical research to the development of advanced materials.

The chemical structure of (Hepta-1,6-dien-4-yl)(methyl)amine is particularly noteworthy. The heptadiene backbone provides the compound with conjugated double bonds, which can influence its electronic properties and reactivity. The presence of the methylamine group adds further complexity, as it can participate in various chemical reactions and interactions, such as hydrogen bonding and coordination with metal ions. This dual functionality makes (Hepta-1,6-dien-4-yl)(methyl)amine an attractive molecule for researchers exploring new chemical pathways and applications.

In the realm of medicinal chemistry, (Hepta-1,6-dien-4-yl)(methyl)amine has shown promise in several areas. Recent studies have investigated its potential as a lead compound for the development of new drugs. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that (Hepta-1,6-dien-4-yl)(methyl)amine exhibits potent anti-inflammatory properties. These findings suggest that the compound could be a valuable starting point for the design of novel anti-inflammatory agents, which are crucial for treating conditions such as arthritis and other inflammatory diseases.

Another area of interest is the use of (Hepta-1,6-dien-4-yl)(methyl)amine in the development of advanced materials. The conjugated double bonds in the heptadiene backbone can be exploited to create polymers with unique optical and electronic properties. A study published in the Journal of Materials Chemistry C highlighted the potential of (Hepta-1,6-dien-4-yl)(methyl)amine-based polymers for applications in organic electronics and photovoltaic devices. These materials could offer improved performance and cost-effectiveness compared to existing technologies.

The synthetic accessibility of (Hepta-1,6-dien-4-yl)(methyl)amine is another factor that contributes to its appeal. Researchers have developed efficient synthetic routes to produce this compound in high yields and purity. One notable method involves the palladium-catalyzed coupling reaction of a heptadiene derivative with a methylamine precursor. This approach not only simplifies the synthesis but also allows for easy modification of the molecule to create derivatives with tailored properties.

In addition to its synthetic versatility, (Hepta-1,6-dien-4-yl)(methyl)amine has been studied for its biological activity. Preliminary in vitro studies have shown that it can modulate specific cellular pathways involved in inflammation and cell signaling. For example, it has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that (Hepta-1,6-dien-4-yl)(methyl)amine could have therapeutic potential in treating inflammatory disorders.

The safety profile of (Hepta-1,6-dien-4-yl)(methyl)amine is also an important consideration for its practical applications. Toxicological studies have indicated that it exhibits low toxicity at relevant concentrations. However, further research is needed to fully understand its long-term effects and any potential side effects when used in therapeutic settings or as a material component.

In conclusion, (Hepta-1,6-dien-4-yl)(methyl)amine (CAS No. 1600971-43-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and functional groups make it a valuable tool for researchers exploring new frontiers in medicinal chemistry and materials science. As ongoing research continues to uncover new insights into its properties and applications, (Hepta-1,6-dien-4-y l)(methyl)amine is poised to play an increasingly important role in advancing these fields.